Cas no 1396783-98-4 (N-(4-methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(4-methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396783-98-4
• MF: C₁₄H₁₂N₆O
• MW: 280.28468132019
• CID: 6277776
• PubChem ID: 71791294
• Update Time: 2025-05-20

N-(4-methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(4-methylpyridin-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide
• N-(4-methylpyridin-2-yl)-2-phenyltetrazole-5-carboxamide
• AKOS024541247
• 1396783-98-4
• F6237-0262

• Inchi： 1S/C14H12N6O/c1-10-7-8-15-12(9-10)16-14(21)13-17-19-20(18-13)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16,21)
• InChI Key： UEYWEGMBXFJGAI-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC=CC=2)N=1)NC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 280.10725903g/mol
• Monoisotopic Mass: 280.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(4-methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(4-Methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-Tetrazole-5-Carboxamide: A Comprehensive Overview

N-(4-Methylpyridin-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a highly specialized organic compound with the CAS registry number 1396783-98-4. This compound belongs to the class of tetrazoles, which are widely recognized for their unique chemical properties and applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a tetrazole ring system fused with a pyridine moiety and a phenyl group, making it a versatile structure for potential functionalization and reactivity studies.

The tetrazole core of this compound is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. This structure imparts high stability and reactivity to the molecule, making it an attractive candidate for use in click chemistry reactions or as a building block in drug design. The presence of the pyridine ring further enhances the compound's electronic properties, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems.

Recent studies have highlighted the potential of N-(4-methylpyridin-2-yl)-2-phenyl-tetrazole derivatives as inhibitors of certain enzyme targets in cancer biology. For instance, researchers have reported that these compounds can modulate the activity of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in various cancers. The carboxamide group attached to the tetrazole ring plays a pivotal role in binding to the active site of HDACs, suggesting its utility in developing novel anti-cancer therapies.

In addition to its biological applications, this compound has shown promise in materials science as a precursor for generating metal-free tetrazole-based polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials such as adhesives or coatings. The phenyl group substitution on the tetrazole ring contributes to the polymer's aromaticity and intermolecular π–π interactions, which are essential for achieving robust material properties.

From a synthetic perspective, the preparation of N-(4-methylpyridin-2-yl)-2H-tetrazole derivatives involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of these compounds with improved yields and selectivity. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine-tetrazole linkage with high precision.

The unique combination of structural features in N-(4-methylpyridin-2-yl)-2H-tetrazole derivatives makes them an ideal platform for exploring diverse chemical transformations. Researchers have demonstrated that these compounds can undergo various post-synthetic modifications such as alkylation or acylation at specific positions on the tetrazole ring. These modifications allow for fine-tuning of the compound's physicochemical properties and its interactions with biological targets or materials matrices.

Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes of this compound with target proteins or enzymes. These studies reveal that the methyl-substituted pyridine ring contributes significantly to stabilizing interactions through hydrophobic effects or π–π stacking with aromatic residues on protein surfaces. Such findings underscore the importance of rational design strategies in optimizing bioactive molecules derived from this scaffold.

In summary, N-(4-Methylpyridin-2-yL)-2H-tetrazole derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique structural features enable them to serve as versatile building blocks for drug discovery efforts while also offering potential as precursors for advanced materials development.